Cas no 1196151-59-3 (1-bromo-6-fluoro-isoquinoline)

1-Bromo-6-fluoro-isoquinoline is a halogenated isoquinoline derivative with significant utility in pharmaceutical and agrochemical research. The presence of both bromo and fluoro substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig amination. Its electron-withdrawing properties facilitate nucleophilic aromatic substitution, enabling precise functionalization. The compound's stability under standard conditions ensures reliable handling and storage. Its structural framework is particularly valuable in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. High purity grades are available to meet stringent research requirements, supporting reproducibility in complex synthetic pathways.

1-bromo-6-fluoro-isoquinoline structure

Product Name:1-bromo-6-fluoro-isoquinoline

CAS No:1196151-59-3

MF:C₉H₅BrFN

MW:226.04510474205

MDL:MFCD13190251

CID:2616458

PubChem ID:72212664

Update Time:2025-05-26

1-bromo-6-fluoro-isoquinoline Chemical and Physical Properties

Names and Identifiers

- 1-bromo-6-fluoroisoquinoline
- 1-bromo-6-fluoro-isoquinoline
- 1196151-59-3
- SCHEMBL18281239
- K10182
- DB-126863
- CS-0441917
- AB70062
- MFCD13190251
- EN300-398064
- MDL： MFCD13190251
- Inchi： 1S/C9H5BrFN/c10-9-8-2-1-7(11)5-6(8)3-4-12-9/h1-5H
- InChI Key： WJLWKPCARWIZMJ-UHFFFAOYSA-N
- SMILES： BrC1C2C=CC(=CC=2C=CN=1)F

Computed Properties

Exact Mass: 224.95894g/mol
Monoisotopic Mass: 224.95894g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 12.9Å²

1-bromo-6-fluoro-isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB543726-250 mg	1-Bromo-6-fluoroisoquinoline; .	1196151-59-3		250MG	€655.00	2022-03-01
abcr	AB543726-1 g	1-Bromo-6-fluoroisoquinoline; .	1196151-59-3		1g	€1,253.50	2022-03-01
Chemenu	CM424312-250mg	1-BROMO-6-FLUOROISOQUINOLINE	1196151-59-3	95%+	250mg	$***	2023-04-03
Chemenu	CM424312-500mg	1-BROMO-6-FLUOROISOQUINOLINE	1196151-59-3	95%+	500mg	$***	2023-04-03
Chemenu	CM424312-1g	1-BROMO-6-FLUOROISOQUINOLINE	1196151-59-3	95%+	1g	$***	2023-04-03
Enamine	EN300-398064-0.05g	1-bromo-6-fluoroisoquinoline	1196151-59-3	95%	0.05g	$238.0	2023-03-02
Enamine	EN300-398064-0.1g	1-bromo-6-fluoroisoquinoline	1196151-59-3	95%	0.1g	$355.0	2023-03-02
Enamine	EN300-398064-0.25g	1-bromo-6-fluoroisoquinoline	1196151-59-3	95%	0.25g	$509.0	2023-03-02
Enamine	EN300-398064-0.5g	1-bromo-6-fluoroisoquinoline	1196151-59-3	95%	0.5g	$803.0	2023-03-02
Enamine	EN300-398064-1.0g	1-bromo-6-fluoroisoquinoline	1196151-59-3	95%	1g	$0.0	2023-06-07